Cas no 1213941-95-7 ((1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine)

• Product Name: (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine
• CAS No: 1213941-95-7
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5964541
• PubChem ID: 130699692
• Update Time: 2025-10-30

(1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine
• EN300-1897469
• 1213941-95-7

• Inchi： 1S/C10H14BrNO2/c1-6(12)7-4-8(11)10(14-3)9(5-7)13-2/h4-6H,12H2,1-3H3/t6-/m1/s1
• InChI Key： CTISGCCERFYFSR-ZCFIWIBFSA-N
• SMILES： BrC1C(=C(C=C(C=1)[C@@H](C)N)OC)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine

Chemical Profile of (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine (CAS No. 1213941-95-7)

CAS No. 1213941-95-7 refers to a specific organic compound known as (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine. This compound belongs to the class of amine derivatives and has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The molecular structure incorporates a chiral center, as indicated by the (1R) configuration, which is a critical aspect in determining its pharmacological properties.

The core framework of this compound consists of a phenyl ring substituted with bromine at the 3-position and methoxy groups at the 4- and 5-positions. This particular substitution pattern enhances its interaction with biological targets, making it a promising candidate for further investigation in drug discovery. The presence of both bromine and methoxy groups not only influences its electronic properties but also contributes to its solubility and metabolic stability, which are essential factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy. Studies have suggested that (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in various disease pathways. For instance, preliminary computational models indicate potential interactions with Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are involved in inflammatory responses and immune regulation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have shown that it can modulate the activity of enzymes such as tyrosine kinases, which are implicated in cancer cell proliferation. The chiral center at the amine group plays a crucial role in determining its enantioselectivity, which is a critical consideration in drug design to avoid unwanted side effects. Further research is needed to elucidate the exact mechanism of action and to optimize its pharmacokinetic properties.

The synthesis of (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine involves multi-step organic reactions, including bromination, methylation, and stereoselective reduction. The synthesis route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the compound. Advances in synthetic methodologies have allowed for more efficient production processes, enabling researchers to obtain sufficient quantities for detailed biological testing.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Emerging research suggests that amine derivatives like (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine may interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as depression and anxiety. The ability to fine-tune the molecular structure to enhance receptor binding while minimizing off-target effects remains a key challenge in medicinal chemistry.

The role of stereochemistry in determining biological activity cannot be overstated. The (1R) configuration of this compound may confer specific interactions with biological targets that differ from its enantiomer or racemic mixture. This highlights the importance of developing chiral catalysts and asymmetric synthesis techniques to produce enantiomerically pure compounds efficiently. Such advancements would accelerate the discovery and development of novel therapeutics.

Regulatory considerations also play a significant role in the progression of this compound from laboratory research to clinical application. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for conducting safe and effective clinical trials. Collaborations between academic institutions and pharmaceutical companies are often necessary to navigate these complex regulatory landscapes.

The future directions for research on (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine include exploring its potential as an intermediate in more complex drug molecules. By modifying its core structure or appending different functional groups, researchers can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) technologies can then be employed to rapidly identify promising candidates for further optimization.

In conclusion, (1R)-1-(3-bromo-4,5-dimethoxyphenyl)ethan-1-amine (CAS No. 1213941-95-7) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in computational modeling and synthetic chemistry, position it as a valuable asset in the quest for novel therapeutics. Continued investigation into its biological activities and pharmacological mechanisms will be crucial for unlocking its full therapeutic potential.